1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one

• IUPAC Name: 1-methyl-6,7-dihydro-5H-benzotriazol-4-one
• InChI: InChI=1S/C7H9N3O/c1-10-5-3-2-4-6(11)7(5)8-9-10/h2-4H2,1H3
• InChI Key: WWRKTCZTMILHPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)CCC2)N=N1
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol

Description

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one (MBT) is a synthetic compound that has been widely studied in the scientific community for its unique properties and potential applications. MBT is a versatile compound that has been used in a variety of scientific applications, including synthesis, catalysis, and drug delivery.

Scientific Research Applications

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been used in a variety of scientific research applications, including synthesis, catalysis, and drug delivery. 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been used in the synthesis of a variety of organic compounds, including heterocycles, polymers, and pharmaceuticals. 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has also been used as a catalyst in the synthesis of organic compounds, such as esters and amides. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been used as a drug delivery agent, as it can be used to deliver drugs to specific targets in the body.

Mechanism of Action

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been shown to act as an inhibitor of cytochrome P450 enzymes, which are enzymes involved in the metabolism of drugs and other compounds in the body. By inhibiting these enzymes, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one can alter the metabolism of drugs and other compounds, resulting in changes in their pharmacokinetics and pharmacodynamics. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one can act as a prodrug, which is a compound that is converted into an active drug by the body.
Biochemical and Physiological Effects
1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, resulting in changes in the metabolism of drugs and other compounds. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has been shown to have an anti-inflammatory effect, as well as an antioxidant effect. It has also been shown to have an anti-cancer effect, as it can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one is its low cost, which makes it a viable option for many laboratory experiments. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one is relatively easy to synthesize and can be used in a variety of solvents and catalysts. However, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one can be toxic in high concentrations and can cause skin irritation, so it should be handled with care. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one can be difficult to purify, so it is important to use a high-quality starting material.

Future Directions

There are a number of potential future directions for 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one. One potential area of research is the development of new drugs that utilize 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one as a drug delivery agent. Additionally, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one could be used to develop new catalysts for organic synthesis. Additionally, further research could be done to explore the biochemical and physiological effects of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one on the body. Finally, further research could be done to explore the potential applications of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one in other areas, such as biotechnology and nanotechnology.

Synthesis Methods

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one is synthesized through a process known as the N-alkylation of 1,2,3-benzotriazol-4-one (BT). The reaction is carried out by adding a primary alkyl halide to BT in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction results in the formation of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one and the corresponding alkyl halide. The reaction is typically carried out in a polar solvent, such as dimethyl sulfoxide (DMSO), and can be catalyzed by a variety of metal salts, such as nickel chloride or palladium chloride.